Cas no 2649080-83-9 (5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran)

• Product Name: 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran
• CAS No: 2649080-83-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6541840
• PubChem ID: 84783940
• Update Time: 2025-07-20

5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran
• 2649080-83-9
• EN300-1762604

• Inchi： 1S/C13H13NO2/c1-9-6-10-7-11(2-3-12(10)16-9)13(4-5-13)14-8-15/h2-3,7,9H,4-6H2,1H3
• InChI Key： NFKHJFRUVLSEHL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=C2CC1C)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran

Comprehensive Overview of 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran (CAS No. 2649080-83-9)

The compound 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran (CAS No. 2649080-83-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzofuran core and a reactive isocyanate group, makes it a valuable intermediate for synthesizing novel compounds. Researchers are particularly interested in its potential applications in drug discovery, where it may serve as a building block for small-molecule therapeutics targeting various diseases.

In recent years, the demand for highly functionalized heterocyclic compounds like 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran has surged due to their versatility in medicinal chemistry. The benzofuran moiety is known for its bioactivity, often found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. Meanwhile, the isocyanate group offers a reactive handle for further chemical modifications, enabling the creation of diverse derivatives. This dual functionality positions the compound as a promising candidate for structure-activity relationship (SAR) studies.

One of the most searched topics related to this compound revolves around its synthetic routes and scalability. Researchers and manufacturers frequently inquire about efficient methods to produce 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran with high yield and purity. Optimizing its synthesis is critical, as impurities or side products could affect downstream applications. Additionally, questions about its stability under various conditions and compatibility with other reagents are common in forums and academic discussions.

The compound’s potential role in green chemistry initiatives is another hot topic. With growing emphasis on sustainable practices, scientists are exploring eco-friendly solvents and catalysts for its production. The benzofuran scaffold, combined with the isocyanate functionality, aligns well with efforts to design biodegradable materials or low-toxicity pharmaceuticals. This aligns with broader industry trends toward reducing environmental impact while maintaining efficacy.

From a technical standpoint, 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran requires careful handling due to its reactive groups. However, its value lies in its ability to participate in click chemistry reactions, such as cycloadditions or nucleophilic substitutions, which are pivotal in combinatorial chemistry and high-throughput screening. These applications are frequently searched by chemists looking for innovative ways to accelerate drug discovery pipelines.

In summary, 5-(1-isocyanatocyclopropyl)-2-methyl-2,3-dihydro-1-benzofuran (CAS No. 2649080-83-9) represents a compelling case study in modern organic chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science innovations, underscore its importance. As research continues, this compound is likely to remain a focal point for advancements in targeted drug design and sustainable synthesis methodologies.